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Compound of Interest

Compound Name: Direct Violet 1

Cat. No.: B12427556

Introduction

Direct Violet 1, also known by its Colour Index (C.l.) number 22570, is a double azo class
direct dye.[1] It is characterized by its solubility in water, forming a deep purplish-red to purple
solution, and its substantivity for cellulosic fibers.[1] This property allows it to be applied directly
to fibers like cotton, viscose, silk, and polyamide from an aqueous bath containing an
electrolyte, such as sodium chloride or sodium sulfate.[2][3][4] Its primary applications are in
the dyeing and printing of cotton and other cellulose fibers, as well as in the coloration of paper
pulp and leather.[1][2]

Chemical and Physical Properties

Direct Violet 1 is a sodium salt of an aromatic sulfonic acid.[5] Its chemical structure and
properties are critical to its function as a direct dye, enabling its affinity for hydrophilic fibers.
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Property Value Reference
C.l. Name C.l. Direct Violet 1, 22570 [1112][6]
CAS Registry Number 2586-60-9 [1][6]
Molecular Formula C32H22N6Na20sS:2 [7]
Molecular Weight 728.66 g/mol [6]
Chemical Class Double Azo Dye

) Red-brown or off-white to
Physical Appearance (1116171
brown powder

Soluble in water; slightly
Solubility soluble in ethanol; insoluble in [11[2]

other organic solvents.

Lambda max (Amax) 525.0 nm [7]

Principle of Direct Dyeing

Direct dyes are applied to cellulosic fibers through a process of adsorption, diffusion, and
migration from a dye bath containing electrolytes. The long, linear molecular structure of Direct
Violet 1 and the presence of hydrogen bonding groups facilitate its affinity for the cellulose
polymer chains in cotton. The dyeing process is influenced by several key parameters:

o Electrolyte: The addition of salt (e.g., NaCl or Na2SOa) is crucial. It reduces the negative
charge on the surface of the cotton fiber, thereby lowering the repulsion between the anionic
dye molecules and the fiber, which promotes dye exhaustion.[8]

o Temperature: Higher temperatures swell the cotton fiber, opening up its amorphous regions
and increasing the rate of dye diffusion into the fiber structure.[8] Dyeing is often carried out
at or near boiling point for maximum affinity and exhaustion.[1][9]

e pH: The dyeing process is typically carried out in a neutral to slightly alkaline medium. Soda
ash may be used to maintain the appropriate pH.[3][9]
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e Liquor Ratio (M:L): This is the ratio of the weight of the material (M) to the volume of the
liquor (L). It affects the concentration of dye and electrolytes in the bath and can influence
dye uptake.

Environmental and Safety Considerations

Like many synthetic dyes, the use of Direct Violet 1 requires careful management of
wastewater. Effluents from textile dyeing can contain unfixed dye, salts, and other chemicals,
which can impact aquatic environments by increasing biochemical oxygen demand (BOD),
chemical oxygen demand (COD), and impairing light penetration in water bodies.[10][11][12]
Azo dyes, as a class, are also under scrutiny, as some can break down to form potentially
carcinogenic aromatic amines.[11][12][13] Therefore, research into more sustainable dyeing
methods and effective effluent treatment is a critical area of study.[5]

Experimental Protocols

The following protocols provide detailed methodologies for the application and evaluation of
Direct Violet 1 in a research setting.

Protocol 1: Exhaust Dyeing of Cotton Fabric with Direct Violet 1

This protocol describes a standard laboratory procedure for dyeing scoured and bleached
cotton fabric.

Materials:

o Direct Violet 1 dye powder

» Scoured and bleached cotton fabric

e Sodium chloride (NaCl) or Glauber's salt (anhydrous Naz2SOa)
¢ Soda ash (NazCO:s)

» Distilled or deionized water

o Laboratory dyeing machine (e.g., beaker dyer)
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e Glass beakers, graduated cylinders, and a balance

Typical Dyeing Parameters:

Parameter Value

Dye Shade 1.0% (on weight of fabric, owf)

Material-to-Liquor Ratio (M:L) 1:20

Salt Concentration 10-20 g/L (or 5-20% owf)[3][8][9]

Soda Ash 0.5- 1.0 g/L (or 0.5-1% owf)[3][9]

Initial Temperature 40°CJ3][9]

Final Dyeing Temperature 95°C - 100°C (Boil)[8]

Rate of Temperature Rise 2°C / minute

Dyeing Time at Final Temp. 45 - 60 minutes[3][4][9]
Procedure:

e Dye Stock Solution Preparation: Accurately weigh the required amount of Direct Violet 1
dye. Create a paste with a small amount of cold water, then add boiling water with constant
stirring to fully dissolve the dye.[3][4]

o Dye Bath Setup: Set the dye bath in the beaker dyer with the required volume of water, the
calculated amount of dye stock solution, and soda ash to achieve the desired M:L ratio.[3][9]

e Dyeing: a. Introduce the pre-wetted cotton fabric into the dye bath at an initial temperature of
40°C.[3][9] b. Run the machine for 15-20 minutes to allow for initial dye leveling.[3][4] c. Add
the required amount of pre-dissolved salt in two to three installments over 15 minutes.[3][9]
d. Raise the temperature to 95-100°C at a rate of 2°C/minute. e. Continue dyeing at this
temperature for 45-60 minutes.[3][4] f. Cool the dye bath down to 60-70°C.[8]

» Rinsing and Drying: a. Remove the fabric from the dye bath, squeeze it, and perform a cold
rinse to remove loose surface dye. b. Perform a hot rinse followed by another cold rinse. c.
Squeeze the fabric and air-dry or oven-dry at a moderate temperature.
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o After-treatment (Optional but Recommended): To improve poor wash fastness, treat the dyed
fabric with a cationic dye-fixing agent according to the manufacturer's instructions.[3][9]

Prepare Dye Stock
& Dye Bath

Introduce Cotton Fabric
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Leveling (15-20 min)

Add Salt
(in portions)

Raise Temperature
to 95-100°C

Dyeing at Boil
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(Cold -> Hot -> Cold)

Squeeze & Dry

After-treatment
(Dye Fixing)

Click to download full resolution via product page

Diagram 1: Experimental workflow for cotton dyeing with Direct Violet 1.
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Protocol 2: Evaluation of Dye Uptake (% Exhaustion)

This protocol measures the percentage of dye that has transferred from the dye bath to the

fabric.

Materials:

UV-Vis Spectrophotometer
Cuvettes
Volumetric flasks and pipettes

Samples of the dye bath liquor taken before and after dyeing

Procedure:

Calibration Curve: Prepare a series of standard solutions of Direct Violet 1 of known
concentrations. Measure the absorbance of each standard at the dye's Amax (525.0 nm)[7]
and plot a calibration curve of absorbance versus concentration.

Sample Measurement: a. Before starting the dyeing process, take an aliquot of the initial dye
bath. b. After the dyeing process is complete, take an aliquot of the final (exhaust) dye bath.
c. Dilute both samples with a known volume of water to bring their absorbance within the
range of the calibration curve.

Calculation: a. Using the calibration curve, determine the initial concentration (C1) and final
concentration (Cz) of the dye in the bath. b. Calculate the percentage of dye exhaustion (%E)
using the following formula:

%E = [(C1 - C2) / C1] x 100

Protocol 3: Assessment of Colorfastness Properties

Colorfastness tests evaluate the resistance of the dye on the fabric to various external agents.

The results are typically rated by comparing the change in color and the staining of an adjacent

undyed fabric against a standard grey scale.[14][15]
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Rating Description

5 No change / No staining

4 Slight change / Slight staining

3 Noticeable change / Noticeable staining

2 Considerable change / Considerable staining

1 Severe change / Severe staining
Procedures:

¢ Colorfastness to Washing (ISO 105-C06): A dyed specimen is stitched between two specified
adjacent fabrics (e.g., cotton and wool). The composite sample is washed in a soap or
detergent solution under specified conditions of time and temperature. The change in the
color of the specimen and the staining on the adjacent fabrics are evaluated using the grey
scales.[15][16]

o Colorfastness to Rubbing/Crocking (ISO 105-X12): The dyed fabric is rubbed with a standard
white cotton cloth (crock cloth) under controlled pressure using a crockmeter, both in dry and
wet conditions. The amount of color transferred to the white cloth is assessed using the grey

scale for staining.[14]

o Colorfastness to Light (ISO 105-B02): A dyed specimen is exposed to a standard artificial
light source (e.g., Xenon arc lamp) that mimics natural sunlight, alongside a set of standard
blue wool references. The colorfastness is rated by comparing the fading of the specimen to
the fading of the blue wool standards.[14][16]
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Diagram 2: Logical workflow for the evaluation of a dyeing process.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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